4-Bromo-2-(propan-2-yl)benzene-1-sulfonyl chloride

• IUPAC Name: 4-bromo-2-propan-2-ylbenzenesulfonyl chloride
• InChI: InChI=1S/C9H10BrClO2S/c1-6(2)8-5-7(10)3-4-9(8)14(11,12)13/h3-6H,1-2H3
• InChI Key: BUFNQRMIXALFSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)Br)S(=O)(=O)Cl
• Molecular Formula: C9H10BrClO2S
• Molecular Weight: 297.60 g/mol
• CAS RN: 1548128-18-2

Description

4-Bromo-2-(propan-2-yl)benzene-1-sulfonyl chloride is a chemical compound with the molecular weight of 297.6. Its IUPAC name is 4-bromo-2-isopropylbenzenesulfonyl chloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10BrClO2S/c1-6(2)8-5-7(10)3-4-9(8)14(11,12)13/h3-6H,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Scientific Research Applications

4-BPSC is an important intermediate in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and other specialty chemicals. It has been used as a starting material for the synthesis of various heterocyclic compounds, such as indoles and pyridines. It has also been used in the synthesis of various biologically active compounds, such as antibacterial agents, anti-inflammatory agents, and anticancer agents.

Mechanism of Action

Target of Action

Sulfonyl chloride compounds are generally known to react with amines, alcohols, and phenols, forming sulfonamides, sulfonic esters, and sulfonic acids respectively .

Mode of Action

The mode of action of 4-Bromo-2-(propan-2-yl)benzene-1-sulfonyl chloride is likely through electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate . This is followed by the removal of a proton, yielding a substituted benzene ring .

Biochemical Pathways

It’s worth noting that the compound’s bromine atom can be replaced by nucleophiles in free radical reactions , potentially affecting various biochemical pathways.

Pharmacokinetics

The compound’s molecular weight (2976 g/mol ) suggests that it may have good bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed .

Result of Action

The compound has been used as an activating agent in the synthesis of oligodeoxyribo- and oligoribo-nucleotides in solution , suggesting it may play a role in nucleic acid chemistry.

Advantages and Limitations for Lab Experiments

4-BPSC has several advantages for laboratory experiments. It is relatively stable and can be stored for long periods of time. It is also relatively inexpensive and can be easily obtained from chemical suppliers. Furthermore, 4-BPSC is a versatile reagent and can be used in a variety of reactions.
However, there are also some limitations to using 4-BPSC in laboratory experiments. The compound is highly flammable and should be handled with caution. It is also toxic and should not be ingested or inhaled. Finally, the compound is corrosive and should be stored in a cool, dry place away from other chemicals.

Future Directions

There are several potential future directions for the use of 4-BPSC. One potential direction is in the synthesis of new pharmaceuticals and agrochemicals. 4-BPSC could be used as a starting material in the synthesis of a variety of organic compounds, including drugs and pesticides. Another potential direction is in the development of new catalysts. 4-BPSC could be used as a catalyst in the synthesis of a variety of organic compounds. Finally, 4-BPSC could be used in the development of new materials, such as polymers, for use in a variety of applications.

Synthesis Methods

The synthesis of 4-BPSC is typically achieved through a three-step reaction sequence. The first step involves the reaction of bromobenzene with sodium nitrite in the presence of acetic acid to form 4-bromo-2-nitrobenzene. The second step involves the reaction of 4-bromo-2-nitrobenzene with sulfuric acid to form 4-bromo-2-sulfobenzene. Finally, the third step involves the reaction of 4-bromo-2-sulfobenzene with thionyl chloride to form 4-BPSC.

Safety and Hazards

The safety information for this compound indicates that it may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment.